2-Iodo-5-methoxybenzaldehyde
Overview
Description
2-Iodo-5-methoxybenzaldehyde is a chemical compound with the molecular formula C8H7IO2 . It belongs to the class of organic compounds known as benzaldehydes, which are aromatic aldehydes with the general formula C6H5CHO .
Molecular Structure Analysis
The molecular weight of 2-Iodo-5-methoxybenzaldehyde is 262.04 g/mol . The InChI representation of its structure isInChI=1S/C8H7IO2/c1-11-7-2-3-8 (9)6 (4-7)5-10/h2-5H,1H3 . The Canonical SMILES representation is COC1=CC (=C (C=C1)I)C=O . Physical And Chemical Properties Analysis
The physical and chemical properties of 2-Iodo-5-methoxybenzaldehyde include a molecular weight of 262.04 g/mol . It has a topological polar surface area of 26.3 Ų . The compound is solid at room temperature .Scientific Research Applications
Organic Synthesis
2-Iodo-5-methoxybenzaldehyde: is a valuable compound in organic synthesis due to its reactivity, particularly in electrophilic substitution reactions . It serves as a precursor for synthesizing various heterocyclic compounds and can undergo further functional group transformations. Its iodo and aldehyde groups make it a versatile starting material for cross-coupling reactions, such as Suzuki and Stille couplings, which are pivotal in constructing complex organic molecules .
Medicinal Chemistry
In medicinal chemistry, 2-Iodo-5-methoxybenzaldehyde is utilized for the synthesis of bioactive molecules . Its incorporation into pharmaceutical compounds can enhance their binding affinity to biological targets. The iodine atom can be a critical feature in thyroid hormone analogs, while the methoxybenzaldehyde moiety may contribute to the fragrance and flavoring properties of certain drugs .
Material Science
This compound finds applications in material science, particularly in the development of organic semiconductors and photovoltaic materials . The iodo group can act as a heavy atom facilitating intersystem crossing, which is beneficial in the design of organic light-emitting diodes (OLEDs) and other optoelectronic devices.
Analytical Chemistry
2-Iodo-5-methoxybenzaldehyde: can be used as a standard or reagent in analytical chemistry for the quantification and identification of similar compounds . Its distinct spectroscopic properties, such as UV-Vis absorption and fluorescence, make it suitable for use in various spectroscopic methods, including HPLC and mass spectrometry.
Environmental Science
In environmental science, this compound’s derivatives may be studied for their potential as environmental sensors or probes . The presence of the iodine atom allows for radio-labeling, which can be used to track the environmental fate of organic compounds.
Industrial Applications
Industrially, 2-Iodo-5-methoxybenzaldehyde can be a key intermediate in the synthesis of fragrances and flavoring agents due to its methoxybenzaldehyde group . It may also be involved in the production of agrochemicals and dyes where specific substituents like iodine are required for the desired activity.
Safety and Hazards
2-Iodo-5-methoxybenzaldehyde is considered hazardous by the 2012 OSHA Hazard Communication Standard . It is advised to avoid ingestion and inhalation, and to avoid contact with eyes, skin, or clothing . The compound should be stored in tightly closed containers in a dry, cool, and well-ventilated place .
Future Directions
A two-step synthetic sequence was developed for the undergraduate organic chemistry laboratory using vanillin as the starting material . This sequence was designed to replace two traditional experiments teaching electrophilic aromatic substitution and carbon–carbon bond forming chemistries with greener transformations . This indicates a trend towards more environmentally-friendly chemistries in the field.
properties
IUPAC Name |
2-iodo-5-methoxybenzaldehyde |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H7IO2/c1-11-7-2-3-8(9)6(4-7)5-10/h2-5H,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
YHRFMOFYYPMQBE-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC(=C(C=C1)I)C=O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H7IO2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID90446170 |
Source
|
| Record name | Benzaldehyde, 2-iodo-5-methoxy- | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID90446170 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
262.04 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
77287-58-2 |
Source
|
| Record name | Benzaldehyde, 2-iodo-5-methoxy- | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID90446170 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 77287-58-2 | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![Piperidine, 1-[(2-chloro-6-methyl-3-pyridinyl)carbonyl]-2-ethyl-](/img/structure/B1310486.png)
![Ethyl 4-chloro-5-isopropylpyrrolo[2,1-F][1,2,4]triazine-6-carboxylate](/img/structure/B1310487.png)